Cas no 2229504-34-9 (4-(2-cyclopropylphenyl)-1H-imidazole)

• Product Name: 4-(2-cyclopropylphenyl)-1H-imidazole
• CAS No: 2229504-34-9
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5847592
• PubChem ID: 165846450
• Update Time: 2025-10-29

4-(2-cyclopropylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropylphenyl)-1H-imidazole
• EN300-1740044
• 2229504-34-9

• Inchi： 1S/C12H12N2/c1-2-4-11(12-7-13-8-14-12)10(3-1)9-5-6-9/h1-4,7-9H,5-6H2,(H,13,14)
• InChI Key： XZVHNKBTQMMULC-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1=CC=CC=C1C1CC1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2-cyclopropylphenyl)-1H-imidazole

Recent Advances in the Study of 4-(2-cyclopropylphenyl)-1H-imidazole (CAS: 2229504-34-9)

The compound 4-(2-cyclopropylphenyl)-1H-imidazole (CAS: 2229504-34-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazole core and cyclopropylphenyl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The latest research highlights its role as a promising scaffold for the development of novel small-molecule inhibitors targeting various disease pathways.

Recent studies have focused on the synthesis and optimization of 4-(2-cyclopropylphenyl)-1H-imidazole derivatives to enhance their bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the imidazole ring and cyclopropylphenyl moiety significantly influenced the compound's binding affinity to specific protein targets. These findings underscore the importance of rational drug design in optimizing the pharmacological profile of this compound.

In addition to its synthetic versatility, 4-(2-cyclopropylphenyl)-1H-imidazole has shown promising results in preclinical models of inflammatory diseases and cancer. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent inhibitory activity against key enzymes involved in inflammatory signaling pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These results suggest its potential as a lead compound for developing anti-inflammatory agents with improved efficacy and reduced side effects.

Further investigations into the molecular mechanisms of 4-(2-cyclopropylphenyl)-1H-imidazole have revealed its ability to modulate cellular pathways associated with apoptosis and proliferation. For instance, a recent study in the European Journal of Medicinal Chemistry (2024) demonstrated that this compound induced apoptosis in cancer cell lines by activating the intrinsic mitochondrial pathway. These findings highlight its potential as a chemotherapeutic agent, particularly for cancers with dysregulated apoptotic mechanisms.

Despite these advancements, challenges remain in the clinical translation of 4-(2-cyclopropylphenyl)-1H-imidazole. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is exploring novel delivery systems, such as nanoparticle formulations, to enhance the compound's therapeutic index and reduce systemic toxicity.

In conclusion, 4-(2-cyclopropylphenyl)-1H-imidazole (CAS: 2229504-34-9) represents a versatile and promising scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and anticancer applications. Continued research efforts are expected to yield more potent and selective derivatives, paving the way for their eventual clinical development. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery of novel therapeutic agents based on this compound.